methyl (2R)-3,3,3-trifluoro-2-hydroxypropanoate
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| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (2R)-3,3,3-trifluoro-2-hydroxypropanoate involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "2,2,2-trifluoroethanol", "methyl chloroformate", "sodium hydroxide", "hydrochloric acid", "water", "sodium bicarbonate", "magnesium sulfate", "diethyl ether" ], "Reaction": [ "Step 1: Conversion of 2,2,2-trifluoroethanol to 2,2,2-trifluoroethyl chloroformate using methyl chloroformate and sodium hydroxide as catalysts.", "Step 2: Addition of hydrochloric acid to the reaction mixture to obtain methyl (2R)-2,2,2-trifluoro-3-chloropropanoate.", "Step 3: Neutralization of the reaction mixture with sodium bicarbonate to obtain methyl (2R)-2,2,2-trifluoro-3-hydroxypropanoate.", "Step 4: Conversion of methyl (2R)-2,2,2-trifluoro-3-hydroxypropanoate to methyl (2R)-3,3,3-trifluoro-2-hydroxypropanoate using magnesium sulfate and diethyl ether as catalysts." ] } | |
CAS RN |
1821780-47-5 |
Product Name |
methyl (2R)-3,3,3-trifluoro-2-hydroxypropanoate |
Molecular Formula |
C4H5F3O3 |
Molecular Weight |
158.1 |
Purity |
95 |
Origin of Product |
United States |
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